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Compound of Interest

Compound Name: 1-Tetradecanethiol

Cat. No.: B147481 Get Quote

Essential Safety and Handling Guide for 1-
Tetradecanethiol
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential safety protocols, operational

procedures, and disposal plans for 1-Tetradecanethiol to ensure a secure laboratory

environment.

Chemical and Physical Properties
1-Tetradecanethiol is a colorless liquid with a strong, unpleasant odor.[1] Understanding its

physical and chemical properties is the first step toward safe handling.
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Property Value

Molecular Formula C14H30S[1]

Molecular Weight 230.46 g/mol [2]

CAS Number 2079-95-0[1]

Appearance Colorless liquid[1]

Odor Unpleasant, Stench[1][3]

Melting Point 6 - 7 °C / 42.8 - 44.6 °F[1]

Boiling Point 176 - 180 °C / 348.8 - 356 °F[1]

Flash Point > 110 °C / > 230 °F[1]

Water Solubility Insoluble[1]

Hazard Identification and Personal Protective Equipment
(PPE)
While some data suggests 1-Tetradecanethiol does not meet the criteria for hazard

classification, other sources indicate potential risks such as skin sensitization and serious eye

damage.[1][2] Therefore, a cautious approach with appropriate PPE is crucial.
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Hazard GHS Classification Recommended PPE

Eye Irritation
Eye Damage/Irritation,

Category 1[2][4]

Safety goggles with side-

shields or a face shield.[4][5]

Skin Sensitization
Skin Sensitization, Category

1[2]

Chemical-resistant gloves

(Nitrile rubber, >0.11 mm

thickness).[5]

Inhalation
May cause respiratory

irritation.

Work in a certified chemical

fume hood.[3][5] If exposure

limits are exceeded, a

respirator may be necessary.

[3][5]

General Handling N/A

A standard laboratory coat

should be worn to protect

against splashes.[5]

Operational Plan: Handling 1-Tetradecanethiol
A systematic approach to handling 1-Tetradecanethiol is essential to minimize exposure and

prevent accidents.

Engineering Controls
Fume Hood: All work with 1-Tetradecanethiol must be conducted in a certified chemical

fume hood to control its strong, unpleasant odor and potential vapors.[5][6]

Ventilation: Ensure adequate ventilation in the laboratory.[1][3]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the work area.[7]

Personal Protective Equipment (PPE) Workflow
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Preparation Chemical Handling Post-Handling

1. Don Lab Coat 2. Wear Safety Goggles 3. Put on Nitrile Gloves 4. Work in Fume Hood 5. Remove & Dispose Gloves 6. Remove Goggles 7. Remove Lab Coat 8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1-Tetradecanethiol.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure the chemical fume hood is operational. Prepare a

bleach solution (e.g., a 1:1 mixture of commercial bleach and water) within the fume hood for

immediate decontamination of small spills and equipment.[5]

Aliquotting and Transfer: When transferring the liquid, use methods that minimize the release

of its odor, such as a syringe or cannula.[5]

Odor Neutralization: To prevent the potent thiol odor from escaping the fume hood, vent any

reactions through a bleach trap.[8]

Emergency Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[1] Seek medical attention.[1]

Skin Contact

Wash the affected area immediately with plenty

of soap and water for at least 15 minutes.[9]

Remove contaminated clothing.[9] Get medical

attention if symptoms occur.[1]

Inhalation

Move the individual to fresh air.[1] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting.[10] Clean the mouth

with water and then drink plenty of water.[1]

Seek medical attention if symptoms occur.[1]

Spills

For small spills, absorb the material with an inert

absorbent like vermiculite or sand.[3][9] Place

the contaminated material in a sealed, labeled

container for proper disposal.[8] For large spills,

evacuate the area and contact your institution's

environmental health and safety department.

Disposal Plan
Proper disposal of 1-Tetradecanethiol and associated waste is crucial to prevent

environmental contamination and odor issues.

Decontamination
Glassware and Equipment: All glassware and utensils that have come into contact with 1-
Tetradecanethiol should be decontaminated by soaking in a prepared bleach bath for at

least 14 hours to neutralize the thiol.[5]

Waste Disposal Workflow
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Waste Generation

Liquid 1-Tetradecanethiol Waste Contaminated Solid Waste
(Gloves, Absorbents, etc.)

Decontaminate with Bleach Solution
(if applicable)

Place in a Sealed Bag, then
in a Labeled Hazardous Waste Container

Collect in a Labeled, Sealed
Hazardous Waste Container

Dispose as Hazardous Waste
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Disposal workflow for 1-Tetradecanethiol waste.

Disposal Guidelines
Liquid Waste: Unused or waste 1-Tetradecanethiol should be collected in a clearly labeled,

sealed container for hazardous waste.

Solid Waste: Contaminated items such as gloves, absorbent materials, and paper towels

should be placed in a sealed plastic bag and then into a designated container for solid

hazardous waste.[8]
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Regulations: All waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[1] Consult your institution's environmental health and safety

department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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